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Compound of Interest

Compound Name: Dakli

Cat. No.: B570313 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the dissolution and preparation of Dakli,
a dynorphin A analog, for use in various in vitro assays. Adherence to these guidelines is

crucial for ensuring the stability, and activity of the peptide, leading to reproducible

experimental outcomes.

Dakli Overview

Name: Dakli

Synonym: (ARG11,13)-DYNORPHIN A (1-13)-GLY-NH-(CH2)5-NH2

Molecular Formula: C82H141N31O15

Molecular Weight: 1801.2 g/mol

Mechanism of Action: Kappa-Opioid Receptor (KOR) Agonist

Data Presentation
For optimal performance and reproducibility in in vitro assays, proper handling and preparation

of Dakli are essential. The following table summarizes key quantitative data for the storage and

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b570313?utm_src=pdf-interest
https://www.benchchem.com/product/b570313?utm_src=pdf-body
https://www.benchchem.com/product/b570313?utm_src=pdf-body
https://www.benchchem.com/product/b570313?utm_src=pdf-body
https://www.benchchem.com/product/b570313?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b570313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


preparation of Dakli solutions.

Parameter Recommendation Notes

Storage of Lyophilized Powder -20°C
Protect from moisture and

light.

Recommended Primary

Solvent
Sterile, nuclease-free water

Based on protocols for closely

related dynorphin A analogs.

Alternative Solvents Dimethyl sulfoxide (DMSO)

For hydrophobic peptides, use

sparingly and dilute with

aqueous buffer.

Stock Solution Concentration 1-5 mg/mL

A higher concentration may be

achievable depending on the

specific batch and handling.

Storage of Stock Solutions -80°C in aliquots

Avoid repeated freeze-thaw

cycles to maintain peptide

integrity.

Working Solution Preparation
Dilute stock solution in desired

assay buffer

Ensure the final concentration

of any organic solvent is

compatible with the assay

system.

Experimental Protocols
1. Reconstitution of Lyophilized Dakli to Prepare a Stock Solution

This protocol is based on methods used for the closely related dynorphin A analog, dynantin.[1]

Materials:

Lyophilized Dakli peptide

Sterile, nuclease-free water

Sterile, low-protein binding microcentrifuge tubes
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Calibrated micropipettes with sterile, low-retention tips

Vortex mixer

Centrifuge

Procedure:

Before opening, allow the vial of lyophilized Dakli to equilibrate to room temperature for

10-15 minutes to prevent condensation of moisture, which can affect peptide stability.

Briefly centrifuge the vial to ensure all the lyophilized powder is at the bottom.

Carefully open the vial and add the calculated volume of sterile, nuclease-free water to

achieve the desired stock solution concentration (e.g., for a 1 mg/mL stock solution, add 1

mL of water to 1 mg of peptide).

Gently vortex the vial to dissolve the peptide completely. If necessary, sonication can be

used to aid dissolution. Visually inspect the solution to ensure there are no particulates.

Aliquot the stock solution into sterile, low-protein binding microcentrifuge tubes in volumes

appropriate for single-use to minimize freeze-thaw cycles.

Store the aliquoted stock solution at -80°C.

2. Preparation of Working Solutions for In Vitro Assays

Materials:

Dakli stock solution (from Protocol 1)

Appropriate sterile assay buffer (e.g., PBS, HBSS, or cell culture medium)

Sterile microcentrifuge tubes or plates

Procedure:

Thaw a single aliquot of the Dakli stock solution on ice.
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Perform serial dilutions of the stock solution with the desired sterile assay buffer to achieve

the final working concentrations required for the experiment.

It is recommended to prepare fresh working solutions for each experiment. Do not store

diluted working solutions for extended periods.

If using a solvent other than water for the stock solution (e.g., DMSO), ensure the final

concentration of the organic solvent in the assay is low (typically ≤0.1%) and does not

affect the experimental system. A vehicle control should always be included in the

experiment.

Mandatory Visualizations
Dakli Signaling Pathway
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Dakli Signaling Pathway
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Caption: KOR activation by Dakli initiates intracellular signaling cascades.
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Experimental Workflow for Dakli Preparation
Experimental Workflow for Dakli Preparation

Start: Lyophilized Dakli

Equilibrate to Room Temperature

Reconstitute in Sterile Water
(e.g., 1 mg/mL)

Vortex/Sonicate to Dissolve

Aliquot into Single-Use Tubes

Store Stock at -80°C

Thaw Aliquot on Ice

For Experiment

Prepare Working Dilutions
in Assay Buffer

Use in In Vitro Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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